Cas no 1804517-77-8 (2,5-Dichloro-3,4,6-trifluorobenzylamine)

• Product Name: 2,5-Dichloro-3,4,6-trifluorobenzylamine
• CAS No: 1804517-77-8
• MF: C₇H₄Cl₂F₃N
• MW: 230.014570236206
• CID: 4989752
• Update Time: 2025-10-28

2,5-Dichloro-3,4,6-trifluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3,4,6-trifluorobenzylamine

• Inchi： 1S/C7H4Cl2F3N/c8-3-2(1-13)5(10)4(9)7(12)6(3)11/h1,13H2
• InChI Key： JKZJWLNGCPXEER-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1CN)F)Cl)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 2.3
• Topological Polar Surface Area: 26

Additional information on 2,5-Dichloro-3,4,6-trifluorobenzylamine

2,5-Dichloro-3,4,6-Trifluorobenzylamine: A Comprehensive Overview

2,5-Dichloro-3,4,6-trifluorobenzylamine, also known by its CAS number 1804517-77-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with chlorine and fluorine atoms at specific positions, along with an amine group attached to the benzene ring. The presence of these halogen substituents imparts distinct chemical properties to the molecule, making it valuable for research and industrial applications.

The synthesis of 2,5-dichloro-3,4,6-trifluorobenzylamine involves a series of complex chemical reactions that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process of this compound, ensuring higher yields and better purity. The compound's structure has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which have provided detailed insights into its molecular configuration and stability.

One of the most notable applications of 2,5-dichloro-3,4,6-trifluorobenzylamine is in the field of pharmaceutical research. Its unique electronic properties make it an ideal candidate for use as an intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential as a precursor for developing novel drug molecules with enhanced pharmacokinetic profiles. Additionally, the compound has shown promise in materials science, particularly in the development of advanced polymers and coatings that require high thermal stability and chemical resistance.

In terms of chemical properties, 2,5-dichloro-3,4,6-trifluorobenzylamine exhibits remarkable stability under a wide range of environmental conditions. Its resistance to oxidation and hydrolysis makes it suitable for use in harsh chemical environments. Furthermore, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and coordination chemistry.

The environmental impact of 2,5-dichloro-3,4,6-trifluorobenzylamine has also been a topic of recent research interest. Studies have shown that the compound biodegrades relatively quickly under aerobic conditions, reducing its potential to accumulate in ecosystems. This finding is particularly important for industries that utilize this compound on a large scale.

In conclusion, 2,5-dichloro-3,4,6-trifluorobenzylamine, with its CAS number 1804517-77-8, is a versatile compound with a wide range of applications across various scientific disciplines. Its unique chemical properties and recent advancements in its synthesis and application make it a valuable tool for researchers and industry professionals alike.